Cas no 14806-34-9 (3-bromo-2-(tert-butoxy)thiophene)

• Product Name: 3-bromo-2-(tert-butoxy)thiophene
• CAS No: 14806-34-9
• MF: C₈H₁₁BrOS
• MW: 235.141340494156
• CID: 3776251
• Update Time: 2025-05-26

3-bromo-2-(tert-butoxy)thiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-bromo-2-(1,1-dimethylethoxy)-
• 3-bromo-2-(tert-butoxy)thiophene

• Inchi： 1S/C8H11BrOS/c1-8(2,3)10-7-6(9)4-5-11-7/h4-5H,1-3H3
• InChI Key： GECNMSDTNMXHNQ-UHFFFAOYSA-N
• SMILES： C1(OC(C)(C)C)SC=CC=1Br

Additional information on 3-bromo-2-(tert-butoxy)thiophene

Professional Introduction to 3-bromo-2-(tert-butoxy)thiophene (CAS No. 14806-34-9)

3-bromo-2-(tert-butoxy)thiophene, identified by the Chemical Abstracts Service Number (CAS No.) 14806-34-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aromatic molecule features a thiophene core substituted with a bromine atom at the 3-position and a tert-butoxy group at the 2-position. Its unique structural attributes make it a valuable intermediate in the development of various chemical entities, particularly in medicinal chemistry and materials science.

The molecular structure of 3-bromo-2-(tert-butoxy)thiophene consists of a five-membered ring containing sulfur, which is characteristic of thiophene derivatives. The presence of a bromine atom at the 3-position enhances its reactivity, making it a versatile precursor for further functionalization. Additionally, the tert-butoxy group at the 2-position provides steric hindrance and electronic modulation, influencing its interactions with other molecules. These features collectively contribute to its utility in synthetic pathways.

In recent years, 3-bromo-2-(tert-butoxy)thiophene has garnered attention in academic and industrial research due to its role in synthesizing complex organic compounds. One notable application is in the development of pharmaceuticals, where thiophene derivatives are known for their biological activity. Researchers have leveraged this compound to create novel molecules with potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent studies have highlighted the compound's significance in medicinal chemistry. For instance, researchers have utilized 3-bromo-2-(tert-butoxy)thiophene as a building block to design kinase inhibitors, which are crucial in targeted cancer therapies. The bromine substituent allows for selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups. These modifications are essential for optimizing drug-like properties, such as solubility, bioavailability, and target specificity.

The tert-butoxy group in 3-bromo-2-(tert-butoxy)thiophene also plays a critical role in modulating the electronic properties of the molecule. This feature is particularly useful in materials science, where thiophene derivatives are employed in organic electronics, including organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The balance between electron-donating and electron-withdrawing groups can influence charge transport properties, making this compound a candidate for advanced electronic applications.

Advances in synthetic methodologies have further expanded the utility of 3-bromo-2-(tert-butoxy)thiophene. Modern techniques, such as flow chemistry and microwave-assisted synthesis, have improved reaction efficiency and scalability. These innovations allow for rapid access to derivatives with tailored properties, accelerating the discovery process in both academic and industrial settings.

The pharmaceutical industry has also benefited from the versatility of 3-bromo-2-(tert-butoxy)thiophene. By serving as a precursor for diverse scaffolds, it enables chemists to explore new chemical spaces without extensive starting material modifications. This flexibility is particularly valuable in hit-to Lead optimization campaigns, where rapid diversification is key to identifying promising candidates for further development.

In conclusion, 3-bromo-2-(tert-butoxy)thiophene (CAS No. 14806-34-9) is a multifaceted compound with broad applications across organic synthesis and pharmaceutical research. Its unique structural features make it an indispensable tool for chemists seeking to develop novel molecules with biological activity or advanced material properties. As research continues to evolve, the significance of this compound is expected to grow, driving further innovation in drug discovery and materials science.